4-Cyano-N-(2-(4,4-dimethylcyclohex-1-en-1-yl)-6-(2,2,6,6-tetramethyltetrahydro-2H-pyran-4-yl)pyridin-3-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxamide

• Molecular Formula: C33H49N5O3Si
• Molecular Weight: 591.9 g/mol
• IUPAC Name: 4-cyano-N-[2-(4,4-dimethylcyclohexen-1-yl)-6-(2,2,6,6-tetramethyloxan-4-yl)pyridin-3-yl]-1-(2-trimethylsilylethoxymethyl)imidazole-2-carboxamide
• InChI: InChI=1S/C33H49N5O3Si/c1-31(2)14-12-23(13-15-31)28-27(11-10-26(36-28)24-18-32(3,4)41-33(5,6)19-24)37-30(39)29-35-25(20-34)21-38(29)22-40-16-17-42(7,8)9/h10-12,21,24H,13-19,22H2,1-9H3,(H,37,39)
• InChI Key: KSESVRGMJUKHAN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=CC1)C2=C(C=CC(=N2)C3CC(OC(C3)(C)C)(C)C)NC(=O)C4=NC(=CN4COCC[Si](C)(C)C)C#N)C

Description

4-Cyano-N-(2-(4,4-dimethylcyclohex-1-en-1-yl)-6-(2,2,6,6-tetramethyltetrahydro-2H-pyran-4-yl)pyridin-3-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxamide is a useful research compound. Its molecular formula is C33H49N5O3Si and its molecular weight is 591.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(4,4-Dimethyl-cyclohex-1-enyl)-6-(2,2,6,6-tetramethyl-tetrahydro-pyran-4-yl)-pyridin-3-ylamine (as prepared in the previous step, 10.0 g, 0.029 mol) was coupled to 4-cyano-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole-2-carboxylic acid, potassium salt as described in Example 1, step (b) to obtain the title compound (15.8 g, 92%) after purification on silica gel (30-70% EtOAc-hexane) as a white solid: Mass spectrum (ESI, m/z): Calcd. for C33H49N5O3Si, 592.3 (M+H), found 592.4.